N-(4-chlorophenyl)-2-((5-(p-tolyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[5-(4-methylphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H15ClN4OS2/c1-12-2-4-13(5-3-12)16-10-26-18-22-23-19(24(16)18)27-11-17(25)21-15-8-6-14(20)7-9-15/h2-10H,11H2,1H3,(H,21,25)
• InChI Key: NEFSBZUMNVEZOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=NN=C(N23)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C19H15ClN4OS2
• Molecular Weight: 414.9 g/mol

Description

N-(4-chlorophenyl)-2-((5-(p-tolyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H15ClN4OS2 and its molecular weight is 414.93. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Crystallography

Crystallographic Analysis and Molecular Interactions

The study of related acetamides, such as 2-Chloro-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide, reveals intricate molecular interactions and crystal structures. These interactions, including C—H⋯O intermolecular interactions forming C(10) chains, highlight the compound's potential in crystal engineering and material science applications for developing new materials with specific structural properties (Saravanan et al., 2016).

Anticancer Research

Synthesis and Anticancer Activity

Research on derivatives bearing different heterocyclic rings, such as N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, has demonstrated potential anticancer activity against various human tumor cell lines. This suggests that molecules within this class, including the specific compound , may have applications in developing new anticancer agents through targeted synthesis and activity evaluation (Yurttaş et al., 2015).

Antiallergy and Antimicrobial Applications

Antiallergy Agents

A series of N-(4-substituted-thiazolyl)oxamic acid derivatives has shown significant antiallergy activity, suggesting that structurally related compounds might also possess similar biological activities, useful in developing new therapeutic agents for allergy treatment (Hargrave et al., 1983).

Antimicrobial Activity

Synthesis and study of related thiazole derivatives, such as ,-(4-phenyl-2-thiazolyol) thio-alkyl/aryl substituted acetamides, have shown promising antibacterial and antifungal activities. This highlights the compound's potential application in addressing microbial resistance by developing new antimicrobial agents (Mahajan et al., 2008).